Cas no 57666-61-2 (4-(hexyloxy)anilinium chloride)

4-(hexyloxy)anilinium chloride structure
57666-61-2 structure
Product Name:4-(hexyloxy)anilinium chloride
CAS No:57666-61-2
MF:C12H20ClNO
MW:229.746302604675
CID:1606198
PubChem ID:42545
Update Time:2025-04-21

4-(hexyloxy)anilinium chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(hexyloxy)anilinium chloride
    • (4-hexoxyphenyl)azanium,chloride
    • p-(Hexyloxy)aniline hydrochloride
    • p-Aminophenyl-n-hexyl ether hydrochloride
    • ANILINE, p-(HEXYLOXY)-, HYDROCHLORIDE
    • 57666-61-2
    • Benzenamine, 4-(hexyloxy)-, hydrochloride
    • Inchi: 1S/C12H19NO.ClH/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12;/h6-9H,2-5,10,13H2,1H3;1H
    • InChI Key: WPHKVGUZCCBDGB-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C1C=CC(=CC=1)[NH3+])CCCCCC

Computed Properties

  • Exact Mass: 208.9669
  • Monoisotopic Mass: 229.1233420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 31.53
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